Cas no 114417-11-7 (Carbamothioic acid,(2,2-dimethyl-3-phenylpropyl)methyl-, S-ethyl ester (9CI))

• Product name: Carbamothioic acid,(2,2-dimethyl-3-phenylpropyl)methyl-, S-ethyl ester (9CI)
• CAS No: 114417-11-7
• MF: C₁₅H₂₃NOS
• MW: 265.41422
• CID: 188614
• PubChem ID: 188891

Carbamothioic acid,(2,2-dimethyl-3-phenylpropyl)methyl-, S-ethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamothioic acid,(2,2-dimethyl-3-phenylpropyl)methyl-, S-ethyl ester (9CI)
• S-ethyl N-(2,2-dimethyl-3-phenylpropyl)-N-methylcarbamothioate
• S-Ethyl ((2,2-dimethyl-3-phenylpropyl)-methylamino)methanethioate
• 114417-11-7
• Carbamothioic acid, (2,2-dimethyl-3-phenylpropyl)methyl-, S-ethyl ester
• DTXSID90150725

• Inchi： InChI=1S/C15H23NOS/c1-5-18-14(17)16(4)12-15(2,3)11-13-9-7-6-8-10-13/h6-10H,5,11-12H2,1-4H3
• InChI Key： APBHGNVSRPJDNF-UHFFFAOYSA-N
• SMILES： CCSC(N(CC(CC1=CC=CC=C1)(C)C)C)=O

Computed Properties

• Exact Mass: 265.15019
• Monoisotopic Mass: 265.15
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 45.6Ų

Experimental Properties

• Density: 1.035
• Boiling Point: 368.5°C at 760 mmHg
• Flash Point: 176.7°C
• Refractive Index: 1.536
• PSA: 20.31